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Compound of Interest

Compound Name: Propoxur-d3

Cat. No.: B10860611 Get Quote

An In-depth Technical Guide to the Safety and Handling of Propoxur-d3

Introduction
Propoxur-d3 is the deuterated form of Propoxur, a carbamate insecticide.[1] In a research and

drug development context, Propoxur-d3 is primarily utilized as an internal standard for the

quantification of its non-deuterated counterpart, Propoxur, in analytical methods such as gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[1][2] The deuterium labeling on the N-methyl group provides a distinct mass

signature, allowing for precise measurement.[2]

Given that the isotopic labeling does not significantly alter the compound's chemical reactivity

or biological activity, the safety and handling guidelines for Propoxur-d3 are based on the

extensive toxicological and safety data available for Propoxur.[1][2] Propoxur acts as a potent

inhibitor of acetylcholinesterase (AChE), an enzyme critical for the proper functioning of the

nervous system.[1][3] This guide synthesizes the available data to provide comprehensive

safety protocols for laboratory personnel.

Physical and Chemical Properties
The physical and chemical characteristics of Propoxur are essential for understanding its

behavior and for developing appropriate handling procedures. While specific data for

Propoxur-d3 is limited, the properties of Propoxur serve as a reliable reference.
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Property Value Source(s)

Chemical Formula C₁₁H₁₂D₃NO₃ (Propoxur-d3) [2]

C₁₁H₁₅NO₃ (Propoxur) [4]

Molecular Weight 212.3 g/mol (Propoxur-d3) [2]

209.24 g/mol (Propoxur) [4]

Physical State
White to tan crystalline powder

with a faint, characteristic odor.
[3][4][5][6]

Melting Point

86-89°C (Technical Grade

Propoxur); 91.5°C (Pure

Propoxur)

[3]

Vapor Pressure 1.3 x 10⁻³ Pa (at 20°C) [5]

Solubility
Water: Approx. 0.2% (2 g/L) at

20°C.
[3][4][7]

Organic Solvents: Soluble in

most polar organic solvents

like methanol and acetone;

slightly soluble in cold

hydrocarbons.

[3][5][7]

DMSO: Sparingly soluble. [2]

Octanol/Water Partition

Coefficient (log Kow)
1.52 - 1.56 [4][7][8]

Stability

Stable under normal storage

conditions but hydrolyzes in

alkaline media.

[3][5]

Toxicological Information
Mechanism of Action: Acetylcholinesterase Inhibition
The primary mechanism of toxicity for Propoxur is the inhibition of acetylcholinesterase (AChE).

[3] AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh) at synaptic
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junctions. By inhibiting AChE, Propoxur causes an accumulation of ACh, leading to excessive

stimulation of cholinergic receptors in the central and peripheral nervous systems. This

inhibition is reversible, and the clinical effects typically resolve as the carbamate-cholinesterase

complex spontaneously hydrolyzes.[4]
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Caption: Acetylcholinesterase Inhibition Pathway by Propoxur-d3.

Quantitative Toxicological Data (for Propoxur)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propoxur
https://www.benchchem.com/product/b10860611?utm_src=pdf-body-img
https://www.benchchem.com/product/b10860611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value(s) Species/System Source(s)

IC₅₀ (AChE Inhibition) 4.3 µM Not specified [2]

IC₅₀ (α4β4 nAChR

Antagonist)
165 µM Rat receptor [2]

LD₅₀ (Lethal Dose)

2.45 µ g/insect

(males), 4.73 µ

g/insect (females)

German Cockroach [2][5]

IC₅₀ (Cell Growth

Inhibition)
89.96 µg/mL Flounder gill cells [2][5]

Human Acute Lethal

Dose

~200 mL of a

concentrated solution

(ingestion)

Human [7]

Health Effects
Acute Exposure: Symptoms manifest as a cholinergic crisis and can include headache,

sweating, nausea, vomiting, diarrhea, blurred vision, muscle twitching, loss of coordination,

and in severe cases, convulsions, respiratory depression, and death.[9][10] The effects are

typically transient due to the reversible nature of the enzyme inhibition.[10]

Chronic Exposure: Long-term exposure may lead to persistent cholinesterase depression.

[10] Reported effects in animal studies include depressed body weight and impacts on the

liver and bladder.[10] Long-term exposure to high dust concentrations can cause changes in

lung function.[7]

Occupational Exposure Limits
Regulatory agencies have established occupational exposure limits (OELs) for Propoxur to

protect workers from its adverse health effects.
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Agency Limit Details Source(s)

NIOSH (REL) 0.5 mg/m³

10-hour Time-

Weighted Average

(TWA)

[9]

ACGIH (TLV) 0.5 mg/m³
8-hour Time-Weighted

Average (TWA)
[9]

Note: These limits are for airborne exposure. Skin contact can lead to overexposure even if air

levels are below the established limits.[9]

Safety and Handling Procedures
A systematic approach to hazard control is crucial when working with Propoxur-d3. The

hierarchy of controls prioritizes the most effective measures to ensure personnel safety.
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Hazard Identification
(Propoxur-d3: Toxic, Cholinesterase Inhibitor)

Risk Assessment

Engineering Controls
(Most Effective)

• Use in a chemical fume hood
• Enclose operations

• Use local exhaust ventilation

Administrative Controls

• Develop Standard Operating Procedures (SOPs)
• Provide worker training on hazards

• Restrict access to authorized personnel
• No eating, drinking, or smoking in the lab

Personal Protective Equipment (PPE)
(Least Effective)

• Respirator (if ventilation is inadequate)
• Chemical safety goggles or face shield
• Chemical-resistant gloves (e.g., PVC)

• Laboratory coat

Click to download full resolution via product page

Caption: Hierarchy of Safety Controls for Handling Propoxur-d3.
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Engineering Controls
Ventilation: Always handle Propoxur-d3 in a well-ventilated area.[7] Use a certified chemical

fume hood or other forms of local exhaust ventilation to minimize inhalation exposure.[9][11]

Isolation: Where possible, enclose operations to physically separate the worker from the

hazardous substance.[7][9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles with side shields or a face shield.[7]

[9][11]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and a laboratory coat.[7][11]

Ensure that skin is not exposed, and avoid contact with open cuts or abrasions.[7]

Respiratory Protection: If ventilation is insufficient or during spill cleanup, use a NIOSH-

approved particulate dust filter respirator.[7] For higher potential exposures, a supplied-air

respirator may be necessary.[4]

Storage Requirements
Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[7][12]

Keep separated from strong oxidizers, alkalis, foodstuffs, and animal feed.[3][7][12]

Store in a locked area to prevent unauthorized access.[12]

Emergency Procedures
First Aid Measures
Immediate action is critical in the event of exposure.

Inhalation: Move the person to fresh air and keep them at rest. Seek immediate medical

attention.[11][12]

Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected area

thoroughly with soap and plenty of water.[7][11] Seek medical attention.[12]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible.[7][11][12] Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water. If the person is

conscious, give a slurry of activated charcoal in water to drink.[12] Seek immediate medical

attention.[7][11][12]

Spill and Leak Procedures
Evacuate: Clear the area of all non-essential personnel and move upwind.[7][9]

Control: Eliminate all ignition sources.[12]

Containment: Prevent the spilled material from entering drains or waterways.[7][12]

Cleanup: Wear full protective equipment, including respiratory protection.[7] For solid spills,

carefully sweep or vacuum the material to avoid generating dust.[9][12] Moisten first to

prevent dusting if appropriate.[12] Collect the material in a sealed, labeled container for

hazardous waste disposal.[9][12]

Decontamination: Ventilate and wash the spill area thoroughly after cleanup is complete.[9]

Experimental Protocol: Use as an Internal Standard
in LC-MS
Propoxur-d3 is used as an internal standard (IS) to correct for variations in sample preparation

and instrument response, ensuring accurate quantification of Propoxur.

Methodology
The fundamental principle involves adding a known, fixed concentration of Propoxur-d3 to all

samples, calibration standards, and quality controls. The analyte (Propoxur) and the IS

(Propoxur-d3) are extracted and analyzed simultaneously. Since the IS and analyte behave

almost identically during extraction and ionization, the ratio of the analyte's response to the IS's

response is used for quantification. This ratio is plotted against the concentration of the

calibration standards to create a calibration curve.
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1. Prepare Calibration Standards
& Quality Controls (QCs)

3. Add Fixed Amount of
Propoxur-d3 (Internal Standard)

to all samples, standards, and QCs

2. Prepare Unknown Samples
(e.g., plasma, tissue homogenate)

4. Sample Extraction
(e.g., Protein Precipitation, SPE)

5. LC-MS/MS Analysis

6. Data Processing

7. Generate Calibration Curve
(Ratio of Analyte/IS vs. Concentration)

8. Quantify Propoxur in
Unknown Samples
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Caption: General Workflow for Using Propoxur-d3 as an Internal Standard.

Conclusion
Propoxur-d3, while essential for analytical research, carries the same toxicological hazards as

its non-deuterated analog, Propoxur. The primary hazard is its potent, reversible inhibition of

acetylcholinesterase. Adherence to strict safety protocols, including the use of engineering
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controls, appropriate PPE, and proper storage, is mandatory to mitigate exposure risks. All

laboratory personnel must be thoroughly trained on the hazards, handling procedures, and

emergency responses outlined in this guide before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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